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Abstract: Adenosine 5'-triphosphate (ATP), universally recognized as the intracellular energy

currency, has emerged as a critical signaling molecule in the extracellular matrix of plants. This

technical guide provides an in-depth exploration of the function of extracellular ATP (eATP) in

orchestrating plant responses to a myriad of biotic and abiotic stresses. We delve into the core

signaling pathways, present quantitative data on eATP dynamics, and provide detailed

experimental protocols for researchers, scientists, and drug development professionals. This

guide aims to be a comprehensive resource for understanding and investigating the

multifaceted role of purinergic signaling in plant resilience.

Introduction: Extracellular ATP as a Damage-
Associated Molecular Pattern (DAMP)
Plants, being sessile organisms, have evolved sophisticated mechanisms to sense and

respond to environmental threats. A key component of this surveillance system is the

recognition of Damage-Associated Molecular Patterns (DAMPs), which are endogenous

molecules released upon cellular damage. Extracellular ATP (eATP) is now firmly established

as a crucial DAMP in plants.[1] In response to stresses such as wounding, pathogen attack,

salinity, and drought, ATP is released from the cytosol into the apoplast.[2][3] This release

triggers a cascade of downstream signaling events, ultimately leading to the activation of

defense and adaptive responses.[4] The identification of the first plant purinoceptor, P2K1 (also

known as DORN1), was a landmark discovery that solidified our understanding of eATP as a

central signaling molecule in plant stress physiology.[5]
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The Core Signaling Pathway of eATP in Plant Stress
The perception of eATP at the cell surface initiates a well-defined signaling cascade that

involves several key second messengers and protein kinases. This pathway is integral to the

plant's ability to mount a rapid and effective response to stress.

Perception of eATP by the P2K1/DORN1 Receptor
The primary receptor for eATP in Arabidopsis thaliana is P2K1 (P2-type purinoreceptor kinase

1), also known as DORN1 (DOes not Respond to Nucleotides 1).[5] P2K1 is a lectin receptor-

like kinase located on the plasma membrane.[1] The binding of eATP to the extracellular

domain of P2K1 is a critical first step in initiating the signaling cascade.[6] Studies using p2k1

mutant plants have demonstrated the essential role of this receptor in mediating downstream

responses to eATP.[7]

Downstream Signaling Components
Upon activation by eATP, P2K1 triggers a series of rapid intracellular events:

Calcium Influx: One of the earliest responses to eATP perception is a rapid and transient

increase in cytosolic free calcium ([Ca2+]cyt).[3] This calcium signature is a crucial second

messenger that activates downstream calcium-dependent proteins. The influx of calcium is

mediated by plasma membrane-localized calcium channels.[8]

Reactive Oxygen Species (ROS) Production: eATP signaling also leads to the production of

reactive oxygen species (ROS), such as hydrogen peroxide (H2O2), in the apoplast.[3] This

ROS burst is primarily mediated by NADPH oxidases, such as RBOHD, and plays a dual

role as both a direct antimicrobial agent and a signaling molecule.[9]

Mitogen-Activated Protein Kinase (MAPK) Activation: The eATP signaling cascade involves

the activation of Mitogen-Activated Protein Kinases (MAPKs).[2] Specifically, MPK3 and

MPK6 have been shown to be activated in response to eATP, leading to the phosphorylation

of downstream target proteins and the regulation of gene expression.[9]

This signaling cascade ultimately results in the transcriptional reprogramming of the cell,

leading to the expression of stress-responsive genes involved in defense, hormone signaling

(such as jasmonic acid and ethylene), and cell wall modifications.[9][10]
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Diagram of the eATP Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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